Cas no 100398-04-7 (Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-)

• Product Name: Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
• CAS No: 100398-04-7
• MF: C₁₃H₁₀BrNO₄S
• MW: 356.191801548004
• CID: 2622911
• PubChem ID: 19861023
• Update Time: 2025-04-21

Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• DTXSID90600679
• 4-(bromomethyl)phenyl 4-nitrophenyl sulfone
• Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
• 1-(Bromomethyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
• 1-(Bromomethyl)-4-((4-nitrophenyl)sulfonyl)benzene
• 100398-04-7
• SCHEMBL9587030

• Inchi： 1S/C13H10BrNO4S/c14-9-10-1-5-12(6-2-10)20(18,19)13-7-3-11(4-8-13)15(16)17/h1-8H,9H2
• InChI Key： BOCHNTFSFIEKPM-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 354.95139g/mol
• Monoisotopic Mass: 354.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 356.19g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 88.3Ų